A novel regrowth mechanism and enhanced optical properties of Mg0.25Zn0.75O nanorods subjected to vapor-confined face-to-face annealing
Journal of Materials Chemistry C Pub Date: 2014-09-24 DOI: 10.1039/C4TC01407C
Abstract
Although the sol–gel spin-coating method is usually a technique for depositing thin films, here, we report on the sol–gel fabrication of one-dimensional Mg0.25Zn0.75O nanorods through the use of vapor-confined face-to-face annealing (VC-FTFA), in which mica is inserted between two films before annealing using the FTFA method. Mg0.25Zn0.75O nanorods are regrown when magnesium chloride hexahydrate is used as the solvent, because ZnCl2 and MgCl2 vapors are generated under these conditions. The near-band-edge emission intensity of the Mg0.25Zn0.75O nanorods is enhanced by VC-FTFA by a factor of 37 compared to that of the films annealed in open air at 700 °C. Our method may provide a route for the facile fabrication of Mg0.25Zn0.75O nanorods.
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